1'-(cyclopropylcarbonyl)-N-methyl-N-(2-methylbenzyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-N-methyl-N-[(2-methylphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H35N3O2/c1-18-6-3-4-7-20(18)16-25(2)23(28)21-8-5-13-27(17-21)22-11-14-26(15-12-22)24(29)19-9-10-19/h3-4,6-7,19,21-22H,5,8-17H2,1-2H3
• InChI Key: BBCCEMHDDIOUGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C)C(=O)C2CCCN(C2)C3CCN(CC3)C(=O)C4CC4
• Molecular Formula: C24H35N3O2
• Molecular Weight: 397.6 g/mol

Description

The compound “1’-(cyclopropylcarbonyl)-N-methyl-N-(2-methylbenzyl)-1,4’-bipiperidine-3-carboxamide” is a complex organic molecule. It contains a bipiperidine moiety, which is a type of nitrogen-containing ring structure, as well as a cyclopropylcarbonyl group and a 2-methylbenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The bipiperidine moiety would likely contribute to the rigidity of the molecule, while the cyclopropylcarbonyl and 2-methylbenzyl groups could influence its reactivity.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on its structure and the conditions under which it is used. The bipiperidine moiety might undergo reactions involving the nitrogen atom, while the cyclopropylcarbonyl and 2-methylbenzyl groups could participate in reactions involving their carbon atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its melting and boiling points, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it is a drug, it might interact with biological targets such as proteins or enzymes to exert its effects. The specific interactions would depend on the structure of the compound and the nature of the target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. It’s important to handle all chemicals with appropriate safety precautions, including wearing protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has medicinal properties, it could be further developed and tested as a drug. If it has unique chemical reactivity, it could be studied for use in chemical synthesis or other industrial processes.